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Compound of Interest

Compound Name: Canrenone-d6

Cat. No.: B12410217 Get Quote

Essential Safety and Logistical Information for Researchers, Scientists, and Drug Development

Professionals

The proper disposal of Canrenone-d6, a deuterated analog of Canrenone, is critical for

ensuring laboratory safety, environmental protection, and regulatory compliance. While a

specific Safety Data Sheet (SDS) for Canrenone-d6 is not readily available, its chemical

properties and associated hazards are expected to be nearly identical to those of its parent

compound, Canrenone. Therefore, the disposal procedures for Canrenone-d6 should be

handled with the same precautions as Canrenone, which is classified as a hazardous

substance.

Canrenone is suspected of causing cancer and reproductive harm and is toxic to aquatic life

with long-lasting effects. All personnel handling Canrenone-d6 must be thoroughly trained on

its potential hazards and the proper disposal protocols outlined by their institution's

Environmental Health and Safety (EHS) department. Disposal must adhere to all local, state,

and federal regulations, such as those set by the Environmental Protection Agency (EPA) and

the Resource Conservation and Recovery Act (RCRA) in the United States.

Hazard Profile of Canrenone
The following table summarizes the known hazards associated with Canrenone, which should

be considered applicable to Canrenone-d6.
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Hazard Category Description GHS Classification

Health Hazards

Suspected of causing cancer

and damaging fertility or the

unborn child. May cause

damage to organs through

prolonged or repeated

exposure.

Carcinogenicity 2 (H351),

Reproductive toxicity 2 (H361),

Specific target organ toxicity

(repeated exposure) 2 (H373)

Environmental Hazards
Toxic to aquatic life with long-

lasting effects.
Aquatic Chronic 2 (H411)

Physical Hazards
Not classified as a physical

hazard.
Not Applicable

Step-by-Step Disposal Protocol for Canrenone-d6
The following protocol provides a general framework for the proper disposal of Canrenone-d6
waste. Researchers must consult their institution's specific waste management guidelines.

1. Waste Identification and Segregation:

Identify all waste streams containing Canrenone-d6. This includes pure compound,

solutions, contaminated labware (e.g., vials, pipette tips, gloves), and any personal

protective equipment (PPE) with significant contamination.

Segregate Canrenone-d6 waste from other laboratory waste at the point of generation. It

should be classified as hazardous pharmaceutical waste.

Do not mix with non-hazardous waste or other chemical waste streams unless explicitly

permitted by your EHS department.

2. Waste Collection and Containerization:

Solid Waste: Collect solid Canrenone-d6 waste (e.g., powder, contaminated articles) in a

designated, leak-proof, and sealable container. The container must be compatible with the

chemical and clearly labeled.
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Liquid Waste: Collect liquid waste containing Canrenone-d6 in a separate, sealed, and leak-

proof container. Ensure the container material is compatible with the solvent used.

Labeling: All waste containers must be clearly labeled with "Hazardous Waste," the full

chemical name "Canrenone-d6," and a description of the contents (e.g., "Solid waste with

Canrenone-d6," "Methanol solution of Canrenone-d6"). Include the date of waste

accumulation.

3. Storage:

Store the sealed waste containers in a designated satellite accumulation area within the

laboratory.

This area should be secure, well-ventilated, and away from general laboratory traffic.

Ensure secondary containment is used to prevent spills.

4. Disposal Request and Pickup:

Once the waste container is full or has been in storage for the maximum allowed time (as per

institutional policy, often not exceeding one year), submit a hazardous waste pickup request

to your institution's EHS department.

Do not attempt to dispose of Canrenone-d6 waste down the drain or in the regular trash.

Trained EHS personnel will collect the waste for final disposal through a licensed hazardous

waste management facility.

Experimental Workflow for Canrenone-d6 Disposal
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of Canrenone-d6.
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Step 1: Generation & Identification

Step 2: Segregation & Collection

Step 3: Storage

Step 4: Final Disposal

Non-Hazardous Path

Canrenone-d6 Waste Generated
(Solid, Liquid, Contaminated Materials)

Is the waste contaminated
with Canrenone-d6?

Segregate as Hazardous
Pharmaceutical Waste

Yes

Dispose as per
non-hazardous waste protocol

No

Collect in a designated,
compatible, and sealed container

Label container with:
'Hazardous Waste'

'Canrenone-d6'
Contents and Date

Store in a designated
Satellite Accumulation Area

Use Secondary Containment

Container Full or
Storage Time Limit Reached?

Submit Hazardous Waste
Pickup Request to EHS

Yes

EHS Collection and
Off-site Disposal

Click to download full resolution via product page

Caption: Workflow for the proper disposal of Canrenone-d6 waste.
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By adhering to these procedures, researchers can ensure the safe and compliant disposal of

Canrenone-d6, thereby protecting themselves, their colleagues, and the environment. Always

prioritize safety and consult with your institution's EHS professionals for specific guidance.

To cite this document: BenchChem. [Proper Disposal of Canrenone-d6 in a Laboratory
Setting]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12410217#canrenone-d6-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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